Cas no 2098143-16-7 (2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one
• CAS No: 2098143-16-7
• MF: C₁₁H₂₀ClNO
• MW: 217.735602378845
• CID: 5726191
• PubChem ID: 121204632
• Update Time: 2025-10-29

2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098143-16-7
• AKOS026712936
• 2-chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one
• F1907-8616
• starbld0010706
• 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one

• Inchi： 1S/C11H20ClNO/c1-4-10(12)11(14)13-6-8(2)5-9(3)7-13/h8-10H,4-7H2,1-3H3
• InChI Key： LUGHRZCCKAVNPN-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 217.1233420g/mol
• Monoisotopic Mass: 217.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one

Professional Introduction to 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one (CAS No. 2098143-16-7)

2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one, identified by its Chemical Abstracts Service (CAS) number 2098143-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, combining a chlorinated ketone moiety with a piperidine ring system. The presence of 3,5-dimethylpiperidin-1-yl as a substituent introduces specific steric and electronic properties that make this molecule of considerable interest for synthetic applications and potential therapeutic development.

The structural motif of 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one encompasses several key functional groups that are strategically positioned to influence its reactivity and biological interactions. The chloro substituent on the carbonyl carbon enhances electrophilicity, making the molecule a viable candidate for nucleophilic addition reactions. Concurrently, the dimethyl substitution on the piperidine ring contributes to steric hindrance while also modulating electronic effects through hyperconjugation and inductive influences. These features collectively contribute to the compound's versatility in chemical transformations and its potential utility in designing novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. Piperidine scaffolds are widely recognized for their role in drug discovery, with numerous successful therapeutics featuring this structural motif. The specific modification of 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one by incorporating a chlorinated ketone group opens up avenues for further derivatization, enabling the exploration of diverse biological targets.

One of the most compelling aspects of 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one is its potential application in the synthesis of enzyme inhibitors. The combination of a reactive ketone group and a sterically hindered piperidine ring suggests that this compound could serve as a precursor for developing inhibitors targeting enzymes with specific substrate preferences. For instance, its structural features may allow it to interact with active sites of proteases or kinases, which are critical in numerous disease pathways. Recent studies have highlighted the importance of optimizing enzyme inhibition kinetics through careful molecular design, and compounds like 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one offer promising starting points for such endeavors.

The synthesis of 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro group typically involves halogenation techniques such as Nucleophilic Aromatic Substitution (SNAr) or direct chlorination methods. Subsequently, the piperidine ring is constructed through cyclization reactions or by functionalizing pre-formed piperidine precursors. The dimethylation step further refines the molecular architecture, ensuring the desired steric and electronic properties are retained. Advances in catalytic methods have enabled more efficient and scalable syntheses, making it feasible to produce larger quantities for research and development purposes.

The biological evaluation of 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one has been the focus of several recent investigations. Preliminary studies indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. The chloro-substituted ketone moiety may contribute to disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Additionally, the piperidine ring's ability to interact with biological targets has been exploited in designing compounds with anti-inflammatory and analgesic properties. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in optimizing drug candidates like 2-Chloro-1-(3,5-dimethylpiperidin-1-yl)butan-1-one cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential adverse interactions before conducting costly experimental trials. By leveraging these tools, scientists can refine molecular structures to enhance efficacy while minimizing off-target effects. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of large chemical libraries based on predefined pharmacophoric features.

The future prospects for 2-Chloro-1-(3,5-dimethylpiperidin-1-yb)utan-l-one are promising given its unique structural characteristics and demonstrated biological activity. Continued investigation into its derivatives may uncover novel therapeutic applications across multiple disease areas. Furthermore, advancements in synthetic methodologies will likely streamline its production process, making it more accessible for industrial-scale applications. As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible medical breakthroughs.